Cas no 117098-94-9 (5-Aminoboronphthalide)

5-Aminoboronphthalide structure
5-Aminoboronphthalide structure
Product Name:5-Aminoboronphthalide
CAS No:117098-94-9
MF:C7H8BNO2
MW:148.954921722412
MDL:MFCD14584713
CID:1026188
PubChem ID:3770187
Update Time:2025-04-20

5-Aminoboronphthalide Chemical and Physical Properties

Names and Identifiers

    • 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
    • 5-Amino-2-(hydroxymethyl)phenylboronic Acid Cyclic Monoester
    • 2,1-Benzoxaborol-6-amine, 1,3-dihydro-1-hydroxy-
    • 6-Amino-3H-2,1-benzoxaborol-1-ol
    • 5-amino-2-hydroxymethyl-phenylboronic acid
    • 6-amino-1-hydroxy-2,1-benzoxaborolane
    • 6-amino-2,1-benzoxaborol-1(3H)-ol
    • 6-amino-3H-benzo[c][1,2]oxaborol-1-ol
    • 6-aminobenzo[c]-[1,2]oxaborol-1(3H)-ol
    • 6-aminobenzoxaborole
    • 6-Amino-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
    • 5-Aminoboronphthalide
    • EOS-60531
    • 6-Aminobenzo[c][1,2]oxaborol-1(3H)
    • 1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-6-amine
    • 1-hydroxy-3H-2,1-benzoxaborol-6-amine
    • 6-amino-1,3-dihydro-2,1-benzoxaborol-1-ol
    • C7H8BNO2
    • USCKQKQTFCBECF-UHFFFAOYSA-N
    • NE25713
    • 6-Amino-2,1-benzooxaborole-1(3H)-ol
    • BDBM50279669
    • TQ0192
    • 6-Amino-2
    • 2,1-Benzoxaborol-6-amine,1,3-dihydro-1-hydroxy-
    • 117098-94-9
    • EN300-122818
    • A893450
    • AS-39291
    • Z2301239359
    • AKOS016005929
    • SY019245
    • 6-aminobenzo[c][1,2]oxaborol-1 (3h)-ol
    • SCHEMBL597113
    • DTXSID20396179
    • CHEMBL4167266
    • CS-0078609
    • EX-A4488
    • MFCD14584713
    • A2559
    • MDL: MFCD14584713
    • Inchi: 1S/C7H8BNO2/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3,10H,4,9H2
    • InChI Key: USCKQKQTFCBECF-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=CC=2C1)N)O

Computed Properties

  • Exact Mass: 149.06500
  • Monoisotopic Mass: 149.0648087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.5

Experimental Properties

  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 148°C(lit.)
  • Boiling Point: 329.5±52.0℃ at 760 mmHg
  • PSA: 55.48000
  • LogP: 0.06770

5-Aminoboronphthalide Security Information

5-Aminoboronphthalide Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Aminoboronphthalide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A622575-10mg
5-Aminoboronphthalide
117098-94-9
10mg
$ 104.00 2023-04-19
TRC
A622575-25mg
5-Aminoboronphthalide
117098-94-9
25mg
$ 201.00 2023-04-19
TRC
A622575-100mg
5-Aminoboronphthalide
117098-94-9
100mg
$ 747.00 2023-04-19
TRC
A622575-250mg
5-Aminoboronphthalide
117098-94-9
250mg
$ 1568.00 2023-04-19
Alichem
A019092766-1g
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
117098-94-9 97%
1g
$383.16 2023-09-04
Alichem
A019092766-5g
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
117098-94-9 97%
5g
$652.80 2023-09-04
Fluorochem
231251-250mg
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
117098-94-9 95%
250mg
£224.00 2022-02-28
Fluorochem
231251-1g
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
117098-94-9 95%
1g
£404.00 2022-02-28
Fluorochem
231251-5g
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol
117098-94-9 95%
5g
£1237.00 2022-02-28
Apollo Scientific
OR360633-1g
6-Amino-3H-2,1-benzoxaborol-1-ol
117098-94-9 98%
1g
£166.00 2025-02-20

5-Aminoboronphthalide Production Method

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.